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Compound of Interest

tert-Butyl (cyanomethyl)
Compound Name:
(methyl)carbamate

Cat. No.: B067759

An In-depth Technical Guide to 2-
[Boc(methyl)amino]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[Boc(methyl)amino]acetonitrile, also known as tert-butyl N-(cyanomethyl)-N-
methylcarbamate, is a valuable synthetic intermediate in organic chemistry. Its structure
incorporates a nitrile group and a Boc-protected secondary amine, making it a versatile building
block for the synthesis of more complex molecules, particularly in the realm of medicinal
chemistry and drug development. The tert-butoxycarbonyl (Boc) protecting group offers stability
under a range of reaction conditions and can be readily removed under acidic conditions,
allowing for the selective unmasking of the secondary amine for further functionalization. This
guide provides a comprehensive overview of the physical and chemical characteristics of 2-
[Boc(methyl)amino]acetonitrile, along with relevant experimental details.

Physical and Chemical Characteristics

A summary of the key physical and chemical properties of 2-[Boc(methyl)amino]acetonitrile is
presented in the table below. These properties are essential for its handling, storage, and
application in synthetic protocols.
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Property Value Reference(s)
CAS Number 180976-09-4 [11[2]
Molecular Formula CsH14N202 [1][2]
Molecular Weight 170.21 g/mol [1]

) Not explicitly stated, likely an
Physical State . . .
oil or low-melting solid

Boiling Point 59-60 °C at 0.2 Torr

Density (Predicted) 1.033 + 0.06 g/cm?3

Soluble in common organic

Solubility solvents such as DCM and [3]
Methanol.
Melting Point Not available

Synthesis and Reactivity

The synthesis of 2-[Boc(methyl)amino]acetonitrile typically involves the protection of the
secondary amine of N-methylaminoacetonitrile with a tert-butoxycarbonyl (Boc) group. This is a
standard protection strategy in organic synthesis.

General Experimental Protocol for Boc Protection of an
Amine

This protocol is a general procedure and may require optimization for the specific synthesis of
2-[Boc(methyl)amino]acetonitrile.

Materials:
e Amine (e.g., N-methylaminoacetonitrile)
o Di-tert-butyl dicarbonate (Bocz20)

o Base (e.g., triethylamine, sodium bicarbonate, or a strong base like sodium hydroxide)
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Solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile, or a biphasic
system)

Water

Brine

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

Dissolve the amine in the chosen solvent.

Add the base to the solution.

Slowly add a solution of di-tert-butyl dicarbonate (Bocz20) in the same solvent to the reaction
mixture.

Stir the reaction at room temperature and monitor its progress by thin-layer chromatography
(TLC).

Once the reaction is complete, quench the reaction by adding water.

Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

Combine the organic layers and wash with water and then brine.

Dry the organic layer over an anhydrous drying agent.

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purify the crude product by column chromatography on silica gel if necessary.

Reactivity Profile

The reactivity of 2-[Boc(methyl)amino]acetonitrile is primarily governed by the two main

functional groups: the Boc-protected amine and the nitrile group.
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» N-Boc Group: The tert-butoxycarbonyl group is a robust protecting group, stable to a wide
range of nucleophilic and basic conditions. However, it is readily cleaved under acidic
conditions, such as treatment with trifluoroacetic acid (TFA) or hydrochloric acid (HCI), to
regenerate the free secondary amine. This orthogonality makes it highly valuable in multi-
step syntheses. The deprotection can be visualized as a key step in a synthetic workflow.

 Nitrile Group: The nitrile group can undergo various chemical transformations. For instance,
it can be reduced to a primary amine using reducing agents like lithium aluminum hydride
(LiAlIH4) or through catalytic hydrogenation. This reduction would yield a diamine structure, a
common motif in biologically active compounds. The nitrile group can also be hydrolyzed to a
carboxylic acid under acidic or basic conditions.

Potential Applications and Research Directions

While specific biological activities for 2-[Boc(methyl)amino]acetonitrile have not been
extensively reported, its structural motifs suggest its potential as a precursor for various
bioactive molecules. Aminoacetonitrile derivatives, in general, have been investigated for their
anthelmintic properties. The presence of the protected diamine scaffold makes it an attractive
starting material for the synthesis of heterocyclic compounds and peptidomimetics, which are
classes of molecules with broad therapeutic applications.

Visualizing Synthetic Pathways and Workflows

To illustrate the potential utility of 2-[Boc(methyl)amino]acetonitrile in a research and
development context, the following diagrams, generated using the DOT language, depict a
general experimental workflow for its synthesis and a logical relationship for its application in
drug discovery.

Caption: A general experimental workflow for the synthesis of 2-[Boc(methyl)amino]acetonitrile.

Caption: A logical workflow illustrating the use of 2-[Boc(methyl)amino]acetonitrile as a scaffold
in drug discovery.

Conclusion

2-[Boc(methyl)amino]acetonitrile is a valuable and versatile building block for organic synthesis.
Its combination of a stable, yet readily cleavable, protected amine and a reactive nitrile group
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allows for a wide range of chemical transformations. While specific biological data on this
compound is currently limited, its structural features make it a promising starting material for
the development of novel therapeutic agents. The experimental protocols and logical workflows
provided in this guide are intended to serve as a practical resource for researchers and
scientists in the field of drug development and medicinal chemistry. Further investigation into
the reactivity and biological applications of this compound is warranted and could lead to the
discovery of new and important molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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